N-(2-benzoyl-4-methylphenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C27H28N2O4S/c1-19-14-16-29(17-15-19)34(32,33)23-11-9-22(10-12-23)27(31)28-25-13-8-20(2)18-24(25)26(30)21-6-4-3-5-7-21/h3-13,18-19H,14-17H2,1-2H3,(H,28,31)
• InChI Key: CQRDLZUDBRMTGH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)C)C(=O)C4=CC=CC=C4
• Molecular Formula: C27H28N2O4S
• Molecular Weight: 476.6 g/mol

Description

N-(2-benzoyl-4-methylphenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide, commonly known as BMP4, is a synthetic small molecule that has been widely studied in the scientific community due to its potential applications in biochemistry and physiology. BMP4 is a member of the benzamide family, which is a class of compounds that contain the amide functional group. BMP4 has been studied for its ability to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is an enzyme responsible for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. BMP4 has also been studied for its potential to act as an agonist of the Wnt signaling pathway, which is involved in the regulation of cell proliferation and differentiation.

Mechanism of Action

BMP4 acts as an inhibitor of the enzyme cyclooxygenase-2 (N-(2-benzoyl-4-methylphenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide), which is an enzyme responsible for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. BMP4 also acts as an agonist of the Wnt signaling pathway, which is involved in the regulation of cell proliferation and differentiation. BMP4 binds to specific sites on the N-(2-benzoyl-4-methylphenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide enzyme, which prevents the enzyme from catalyzing the production of pro-inflammatory mediators. BMP4 also binds to specific sites on the Wnt signaling pathway, which activates the pathway and leads to the activation of downstream signaling molecules.
Biochemical and Physiological Effects
BMP4 has been studied for its potential to act as an anti-inflammatory, anti-cancer, and anti-autoimmune agent. BMP4 has been shown to inhibit the production of pro-inflammatory mediators such as prostaglandins and leukotrienes, which can reduce inflammation and pain. BMP4 has also been shown to inhibit the proliferation of cancer cells, as well as to induce apoptosis in cancer cells. BMP4 has been shown to inhibit the production of autoantibodies, which can reduce the severity of autoimmune diseases.

Advantages and Limitations for Lab Experiments

The advantages of using BMP4 in laboratory experiments include its high selectivity for N-(2-benzoyl-4-methylphenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide and its ability to act as an agonist of the Wnt signaling pathway. BMP4 is also relatively inexpensive and can be synthesized using a variety of methods. The limitations of using BMP4 in laboratory experiments include its relatively low solubility in aqueous solutions and its relatively low potency.

Future Directions

Future research on BMP4 could focus on its potential applications in the treatment of inflammation and autoimmune diseases. Further studies could also be conducted to investigate the effects of BMP4 on cancer cells and to develop more potent analogs of BMP4. Additionally, research could be conducted to investigate the effects of BMP4 on other signaling pathways, such as the Hedgehog and Notch pathways. Finally, studies could be conducted to investigate the potential for BMP4 to act as an anti-aging agent.

Synthesis Methods

BMP4 can be synthesized using a variety of methods, including the Wittig reaction, the Mitsunobu reaction, and the Staudinger reaction. The Wittig reaction involves the reaction of an aldehyde or ketone with an organophosphorus reagent to form an alkene. The Mitsunobu reaction involves the reaction of an alcohol with an organophosphorus reagent to form an ester. The Staudinger reaction involves the reaction of an azide with a phosphine to form an amide.

Scientific Research Applications

BMP4 has been studied for its potential applications in biochemistry and physiology. BMP4 has been studied for its ability to act as an inhibitor of the enzyme cyclooxygenase-2 (N-(2-benzoyl-4-methylphenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide), which is an enzyme responsible for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. BMP4 has also been studied for its potential to act as an agonist of the Wnt signaling pathway, which is involved in the regulation of cell proliferation and differentiation. BMP4 has been studied for its potential to act as an anti-cancer agent, as well as for its potential to treat inflammation and autoimmune diseases.